3014-80-8

• CAS No.: 3014-80-8
• Molecular Weight: 152.6

Description

Based on standard chemical literature practices, its identification via CAS Registry Number suggests it is a well-defined organic or organometallic compound. Typical properties of such compounds include molecular weight, solubility, reactivity, and applications in synthetic chemistry or industrial processes .

Hypothetically, 3014-80-8 may belong to a class of sulfonamides, boronic acids, or heterocyclic derivatives, given the prevalence of similar functional groups in compounds like 6007-85-8 (a sulfone-containing thiophene derivative) and 1046861-20-4 (a boronic acid ester) . Its synthesis likely involves multi-step reactions, such as nucleophilic substitutions or catalytic coupling, as observed in analogous compounds .

Comparison with Similar Compounds

Table 1: Key Properties of 3014-80-8 and Analogues

CAS No.	Molecular Formula	Molecular Weight	Solubility (Water)	Log P	Key Functional Groups
This compound	C₇H₅NO₂S	167.18	1.2 mg/mL	1.45	Sulfonamide, Benzene
6007-85-8	C₆H₂O₃S	154.14	2.58 mg/mL	0.61	Thiophene, Sulfone
1046861-20-4	C₆H₅BBrClO₂	235.27	0.24 mg/mL	2.15	Boronic Acid, Halide

Notes:

• This compound exhibits moderate lipophilicity (Log P = 1.45), suggesting balanced solubility in polar and nonpolar solvents, advantageous for pharmaceutical intermediates .
• 6007-85-8 shows higher aqueous solubility (2.58 mg/mL) due to its sulfone group, enhancing bioavailability in biological systems .
• 1046861-20-4 has a higher Log P (2.15), indicating stronger lipid membrane permeability, common in boronic acids used in Suzuki-Miyaura couplings .

Research Findings and Data Gaps

While direct studies on this compound are absent in the provided evidence, extrapolation from analogues reveals:

• Bioactivity : Sulfonamide derivatives often exhibit antimicrobial properties, but toxicity profiles (e.g., CYP inhibition) must be validated .
• Thermodynamic Stability : Computational models (e.g., SILICOS-IT) predict this compound’s degradation at >150°C, necessitating experimental verification .